4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride
Overview
Description
4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride is a chemical compound that is commonly used in scientific research. It is also known as HDMS-Cl and is used as a derivatizing agent for the analysis of various compounds. This compound is a white crystalline powder that is soluble in organic solvents such as dichloromethane and acetonitrile.
Mechanism of Action
The mechanism of action of 4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride involves the formation of a sulfonate ester with the compound being derivatized. This reaction occurs through nucleophilic substitution of the hydroxyl group by the sulfonyl chloride group. The resulting sulfonate ester is more stable and can be easily analyzed by various analytical techniques.
Biochemical and Physiological Effects
This compound does not have any known biochemical or physiological effects. It is used solely as a derivatizing agent in scientific research.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride as a derivatizing agent is its ability to modify a wide range of compounds. It is also relatively easy to use and can be easily purified. However, one limitation of this compound is that it can react with other functional groups present in the compound being derivatized, leading to unwanted side reactions.
Future Directions
There are several future directions for the use of 4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride in scientific research. One area of interest is the development of new derivatizing agents that can be used for the analysis of specific compounds. Another area of interest is the use of this compound in the synthesis of new pharmaceuticals and agrochemicals. Additionally, there is potential for the use of this compound in the development of new analytical techniques for the analysis of complex mixtures.
Scientific Research Applications
4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride is commonly used in scientific research as a derivatizing agent. It is used to modify various compounds such as amino acids, peptides, and carbohydrates to make them more amenable to analysis by chromatography or mass spectrometry. This compound is also used in the synthesis of various pharmaceuticals and agrochemicals.
properties
IUPAC Name |
4-hydroxy-3,5-dimethylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO3S/c1-5-3-7(13(9,11)12)4-6(2)8(5)10/h3-4,10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDLFBQPKPHXUGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60577182 |
Source
|
| Record name | 4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60577182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13432-82-1 |
Source
|
| Record name | 4-Hydroxy-3,5-dimethylbenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13432-82-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60577182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanol](/img/structure/B3339919.png)
